- Synthesis of an [(NHC)2Pd(SiMe3)2] Complex and Catalytic cis-Bis(silyl)ations of Alkynes with Unactivated DisilanesAngewandte Chemie, 2015, 54(19), 5578-5582,
Cas no 1450-14-2 (Hexamethyldisilane)
Hexamethyldisilane structure
Hexamethyldisilane
Hexamethyldisilane Properties
Names and Identifiers
-
- Hexamethyldisilane
- HMD
- (CH3)6Si2
- CH7280
- DISILANE M6
- disilane,hexamethyl
- Hecamethyldisilane
- hexamethyl-disilan
- hexamethyl-silane
- Me3Si-SiMe3
- Permethyldisilane
- Disilane, hexamethyl-(6CI,7CI,8CI,9CI)
- NSC 294211
- disilane,hexamethyl-
- Six Methyl two silane
- 1,1,1,2,2,2-Hexamethyldisilane
- A7HH2E9DUB
- UNII-A7HH2E9DUB
- EC 215-911-0
- AKOS009031562
- Disilane, hexamethyl-
- MFCD00008258
- AMY22350
- FT-0627019
- NSC294211
- Hexamethyldisilane, produced by Wacker Chemie AG, Burghausen, Germany, >=98.0% (GC)
- Disilane, 1,1,1,2,2,2-hexamethyl-
- NSC-294211
- InChI=1/C6H18Si2/c1-7(2,3)8(4,5)6/h1-6H3
- DTXSID2061698
- 1,1,1,2,2,2-Hexamethyldisilane #
- J-503691
- trimethyl-trimethylsilylsilane
- S09600
- AS-19352
- H0638
- trimethyl(trimethylsilyl)silane
- NS00045345
- Q1032896
- Hexamethyldisilane, 98%
- NEXSMEBSBIABKL-UHFFFAOYSA-
- EINECS 215-911-0
- 1450-14-2
- Hexamethyldisilane,99%
- 1,1,1,2,2,2-Hexamethyldisilane; NSC 294211; Permethyldisilane
- DB-002747
- hecamethyldisilane
- HEXAMETHYLDISILANE
- +Expand
-
- MFCD00008258
- NEXSMEBSBIABKL-UHFFFAOYSA-N
- 1S/C6H18Si2/c1-7(2,3)8(4,5)6/h1-6H3
- C[Si](C)(C)[Si](C)(C)C
- 1633463
Computed Properties
- 146.09500
- 0
- 0
- 1
- 146.095
- 8
- 61.5
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 0A^2
Experimental Properties
- 2.74120
- 0.00000
- n20/D 1.422(lit.)
- Insoluble in water. Soluble in alcohol, ether and acetone.
- 113°C
- 9-12 °C (lit.)
- Fahrenheit: 21.2 ° f
Celsius: -6 ° c - Insoluble in water. Soluble in alcohol, ether and acetone.
- Colorless liquid.
- Insoluble in water, soluble in acetone \ benzene \ ether \ heptane
- Sensitive to humidity
- 0.715 g/mL at 25 °C(lit.)
Hexamethyldisilane Security Information
- GHS02 GHS07 GHS08
- JM9170000
- 2
- 3
- S16-S23-S45-S9-S33
- II
- II
- R11
- 3
- F Xi
- UN 1993 3/PG 2
- H225,H319,H334,H335,H413
- P210,P261,P305+P351+P338,P342+P311
- dangerous
- Store at room temperature
- II
- 11-36/37-43
- Danger
- Yes
- 3
Hexamethyldisilane Customs Data
- 29310095
-
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Hexamethyldisilane Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1S:C6D6, rt → 85°C; 24 h, 85°C
Reference
Hexamethyldisilane Preparation Products
Hexamethyldisilane Related Literature
-
1. Organosilicon chemistry. Part II. The thermal decomposition of hexamethyldisilane, the Me3Si–SiMe3 bond dissociation energy, and the ionisation potential of the trimethylsilyl radicalJ. A. Connor,R. N. Haszeldine,G. J. Leigh,R. D. Sedgwick J. Chem. Soc. A 1967 768
-
Ashot Gevorgyan,Satenik Mkrtchyan,Tatevik Grigoryan,Viktor O. Iaroshenko Org. Chem. Front. 2017 4 2437
-
Liming Cao,Yu Hua,Hong-Gang Cheng,Qianghui Zhou Org. Chem. Front. 2021 8 3883
-
Wenguang Li,Chao Zhang,Haiyan Lu,Yajun Wang,Guobo Deng,Yun Liang,Yuan Yang Org. Chem. Front. 2020 7 2075
-
Charis Gryparis,Manolis Stratakis Chem. Commun. 2012 48 10751
-
I. M. T. Davidson,I. L. Stephenson J. Chem. Soc. A 1968 282
-
Wenguang Li,Genhua Xiao,Guobo Deng,Yun Liang Org. Chem. Front. 2018 5 1488
-
S. J. Band,I. M. T. Davidson Trans. Faraday Soc. 1970 66 406
-
Sabrina I. Kall?ne,Thomas Braun,Beatrice Braun,Stefan Mebs Dalton Trans. 2014 43 6786
-
Jiaxin Yao,Lin Yu,Wengui Duan,Chao-Jun Li Org. Chem. Front. 2023 10 524
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